Cas no 1016523-59-3 (3-(4-methoxyphenoxy)methylaniline)

• Product Name: 3-(4-methoxyphenoxy)methylaniline
• CAS No: 1016523-59-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD09811389
• CID: 2156675
• PubChem ID: 20112488
• Update Time: 2025-05-21

3-(4-methoxyphenoxy)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methoxyphenoxy)methyl)aniline
• 3-(4-methoxyphenoxymethyl)aniline
• 3-(4-methoxyphenoxy)methylaniline
• Benzenamine, 3-[(4-methoxyphenoxy)methyl]-
• 3-[(4-methoxyphenoxy)methyl]aniline
• DB-228262
• AKOS000150410
• F21021
• SCHEMBL21480309
• STL414671
• EN300-232267
• 1016523-59-3

• MDL： MFCD09811389
• Inchi： 1S/C14H15NO2/c1-16-13-5-7-14(8-6-13)17-10-11-3-2-4-12(15)9-11/h2-9H,10,15H2,1H3
• InChI Key： OECNSKNJGUPSTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 229.110278721Da
• Monoisotopic Mass: 229.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxyphenoxy)methylaniline

3-(4-Methoxyphenoxy)Methylaniline: An Overview of a Versatile Compound (CAS No. 1016523-59-3)

3-(4-Methoxyphenoxy)methylaniline (CAS No. 1016523-59-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications in pharmaceutical development, organic synthesis, and advanced materials research. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-(4-methoxyphenoxy)methylaniline.

Chemical Structure and Properties

3-(4-Methoxyphenoxy)methylaniline is an aromatic amine with a molecular formula of C₁₂H₁₅NO₂. The compound features a methylaniline moiety attached to a 4-methoxyphenyl group through an ether linkage. This unique structure imparts several interesting properties to the molecule. The presence of the methoxy group enhances the compound's solubility in polar solvents and contributes to its stability under various conditions. Additionally, the aromatic ring system provides conjugation and electronic delocalization, which can influence its reactivity and biological activity.

Synthesis Methods

The synthesis of 3-(4-methoxyphenoxy)methylaniline can be achieved through various routes, each with its own advantages and limitations. One common method involves the nucleophilic substitution reaction between 4-methoxyphenol and 3-chloromethylbenzene followed by reduction to form the amine. Another approach utilizes the coupling reaction between 4-methoxyphenol and 3-aminomethylbenzene using a suitable coupling agent such as copper(II) acetate or palladium catalysts. These methods have been extensively studied and optimized to improve yield and purity, making 3-(4-methoxyphenoxy)methylaniline readily accessible for further applications.

Biological Activities

3-(4-Methoxyphenoxy)methylaniline has shown promising biological activities that make it a valuable candidate for pharmaceutical research. Recent studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The compound's ability to scavenge free radicals and inhibit pro-inflammatory cytokines has been attributed to its phenolic hydroxyl group and aromatic structure. Additionally, preliminary investigations suggest that 3-(4-methoxyphenoxy)methylaniline may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Pharmaceutical Applications

The unique combination of chemical properties and biological activities makes 3-(4-methoxyphenoxy)methylaniline an attractive candidate for drug development. Researchers are exploring its potential as a lead compound for the synthesis of novel therapeutic agents. For instance, derivatives of 3-(4-methoxyphenoxy)methylaniline have been synthesized and evaluated for their anti-cancer properties, showing promising results in inhibiting tumor growth in vitro and in vivo. Furthermore, the compound's antioxidant properties make it a potential candidate for developing treatments for oxidative stress-related disorders.

Mechanistic Studies

To better understand the mechanisms underlying the biological activities of 3-(4-methoxyphenoxy)methylaniline, several mechanistic studies have been conducted. These studies have revealed that the compound interacts with key cellular targets such as nuclear factor kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs), which are involved in inflammation and cell signaling pathways. By modulating these pathways, 3-(4-methoxyphenoxy)methylaniline exerts its anti-inflammatory and neuroprotective effects.

Potential Applications in Materials Science strong>

Beyond its pharmaceutical applications, 3-(4-methoxyphenoxy)methylaniline strong> has also found use in materials science. Its aromatic structure and functional groups make it suitable for the synthesis of advanced materials such as polymers, coatings, and electronic materials. For example, derivatives of < strong > 3 -( 4 - meth oxy phen oxy ) meth ylani line strong > have been incorporated into polymer matrices to enhance their mechanical properties and thermal stability. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in the development of coordination polymers with unique optical and magnetic properties. p > < p >< strong > Safety Considerations strong > p > < p > While strong > 3 -( 4 - meth oxy phen oxy ) meth ylani line strong > exhibits promising biological activities and material properties , it is important to consider safety aspects during handling and use . Proper precautions should be taken to avoid skin contact , inhalation , or ingestion . Laboratory personnel should wear appropriate personal protective equipment (PPE) such as gloves , goggles , and lab coats when working with this compound . Additionally , proper disposal methods should be followed to ensure environmental safety . p > < p >< strong > Conclusion strong > p > < p > In conclusion , strong > 3 -( 4 - meth oxy phen oxy ) meth ylani line strong > ( CAS No . 1016523 - 59 - 3 ) is a versatile organic compound with a wide range of applications in pharmaceutical development , organic synthesis , and materials science . Its unique chemical structure confers valuable properties that make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , strong > 3 -( 4 - meth oxy phen oxy ) meth ylani line strong > holds great promise for contributing to advancements in various scientific fields . p > article > response >